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Compound of Interest

Compound Name: Nickel chromate

Cat. No.: B085382

Introduction

Nickel(Il) chromate (NiCrOa) is a red-brown, acid-soluble inorganic compound with notable
thermal stability.[1][2] Its synthesis, particularly under high-pressure conditions, yields a product
with a specific crystalline structure and properties that are of interest in materials science. The
high-pressure synthesis route is crucial for obtaining the pure NiCrOa phase while avoiding the
formation of other nickel-chromium oxides, such as the nickel-chromium spinel (NiCr20a4).[1][3]
This document provides detailed protocols for the high-pressure synthesis of nickel(Il)
chromate, along with its physicochemical properties and relevant safety information.

Physicochemical Properties

Nickel(Il) chromate synthesized under high pressure exhibits the following properties:
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Property Value Reference
Chemical Formula NiCrOa [2]

Molar Mass 174.71 g/mol [1]
Appearance Dark maroon-colored powder [1]

Crystal Structure Orthorhombic [11[3]

Unit Cell Parameters a=5482A b=8237A c= [1][3]

6.147 A
Cell Volume 277.6 A3 [1][3]

N Very slightly soluble in water;
Solubility ] ) ) [11[2]
soluble in hydrochloric acid

Experimental Protocols

Two primary high-pressure methods for the synthesis of nickel(ll) chromate have been
reported. Method 1 is a high-pressure, high-temperature approach, while Method 2 operates at
a lower pressure and temperature but requires a significantly longer reaction time.

Method 1: High-Pressure, High-Temperature Synthesis

This method involves the solid-state reaction of nickel(ll) oxide and chromium(lll) oxide under a
high-pressure oxygen atmosphere.

Materials and Equipment:
» Nickel(ll) oxide (NiO), high purity
e Chromium(lll) oxide (Cr203), high purity

o High-pressure autoclave or similar high-pressure apparatus capable of reaching 1000 atm
and 800 °C

e Oxygen gas source
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e Tube furnace

e Mortar and pestle

o Sample holder (e.g., platinum or alumina crucible)

Protocol:

» Precursor Preparation: Weigh stoichiometric amounts of NiO and Cr20s.

e Mixing: Thoroughly grind the NiO and Cr20s powders together in a mortar and pestle to
ensure a homogeneous mixture.

o Sample Loading: Place the mixed powder into a suitable sample holder and position it within
the high-pressure autoclave.

e Pressurization and Heating:
o Seal the autoclave and purge with oxygen gas.
o Pressurize the vessel with oxygen to 1000 atm.
o Heat the autoclave to a temperature between 700 °C and 800 °C.[1][3]

e Reaction: Maintain the temperature and pressure for a sufficient duration to ensure complete
reaction. The exact time may need to be optimized, but several hours is a typical starting
point.

e Cooling and Depressurization:
o After the reaction period, cool the autoclave to room temperature.
o Slowly and safely vent the oxygen pressure.

o Sample Recovery: Retrieve the sample from the autoclave. The resulting product should be
dark maroon nickel(ll) chromate powder.
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o Characterization: Analyze the product using techniques such as X-ray diffraction (XRD) to
confirm the crystal structure and phase purity.

Critical Parameters:

e Maintaining a high oxygen pressure is crucial. If the pressure is too low, or the temperature
exceeds 660 °C without sufficient pressure, the formation of nickel chromium spinel
(NiCr20a4) is favored.[1][3]

Method 2: Low-Pressure, Low-Temperature Synthesis

This alternative method can produce nickel(ll) chromate at lower pressures and temperatures,
but the reaction is significantly slower.

Materials and Equipment:
 Nickel(Il) oxide (NiO), high purity
e Chromium(lll) oxide (Cr203), high purity

» Controlled atmosphere furnace or a sealed reaction vessel capable of maintaining 7.3 bar
pressure

« Oxygen gas source
e Mortar and pestle
e Sample holder
Protocol:

e Precursor Preparation: Prepare a stoichiometric mixture of NiO and Cr20s3 as described in
Method 1.

o Sample Loading: Place the mixture into a sample holder within the reaction vessel.

e Pressurization and Heating:
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o Seal the vessel and introduce oxygen to a pressure of 7.3 bar.

o Heat the vessel to 535 °C.[1][3]

o Reaction: Maintain these conditions for an extended period, potentially for several days, for
the reaction to proceed to completion.[1][3]

e Cooling and Depressurization: Cool the vessel to room temperature and release the
pressure.

o Sample Recovery and Characterization: Recover and analyze the product as in Method 1.

Experimental Workflow Diagram
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Experimental Workflow for High-Pressure Synthesis of NiCrO4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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